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Compound of Interest

Compound Name: L-Menthyl acetate

Cat. No.: B1212664

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Menthyl acetate, a naturally occurring monoterpene ester of L-menthol, is a key ingredient in
the flavor and fragrance industry.[1][2][3] It is found in peppermint and other mint oils,
contributing to their characteristic aroma and taste.[3][4] This document provides detailed
application notes and experimental protocols for the use of L-Menthyl acetate in research and
development, with a focus on its sensory properties, stability, synthesis, and analysis. L-
Menthyl acetate is valued for its mild, sweet, minty, and slightly fruity-herbal aroma, which is
less intense than L-menthol, making it a versatile ingredient in a wide range of products.[5][6] It
also imparts a pleasant cooling sensation.[7]

Physicochemical Properties

A summary of the key physicochemical properties of L-Menthyl acetate is presented in Table
1.
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Property Value Reference
(-)-Menthyl acetate,

Synonyms (1R,2S,5R)-5-Methyl-2-(1- [2]
methylethyl)cyclohexyl acetate

CAS Number 2623-23-6 [2]

Molecular Formula C12H2202 [2]

Molecular Weight 198.30 g/mol [8]

Appearance Colorless to pale yellow liquid [6]
Mild, sweet, minty, fruity,

Odor ) [519]
herbal, tea-like

Boiling Point 227-232 °C [2]

Density ~0.92 g/mL at 25 °C [4]

Refractive Index

~1.447 at 20 °C

Solubility

Soluble in alcohol and oils;

insoluble in water

[4]

FEMA Number

2668

[1]

Sensory Properties and Usage Levels

L-Menthyl acetate is recognized for its refreshing and cooling sensory characteristics. Its
flavor profile is described as tea-like, cooling, and fruity.[9] A taste threshold of 10.00 ppm has
been reported.[9] While a precise odor threshold in a simple solvent is not readily available, it is
known to be low and effective at trace levels.[10] A study on flavored tobacco determined a
sensory difference threshold for a mixture containing 1.0 pg of neomenthyl acetate per gram of
tobacco, indicating its high potency in a complex matrix.[11]

The typical usage levels of L-Menthyl acetate vary depending on the application, as detailed
in Table 2.
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Application Typical Concentration Reference
Fragrance Concentrates Up to 8.0% [12]

Food and Beverages 5-50 ppm [10]
Chewing Gum - [1]
Confectionery - [1]

Oral Care Products - [1]

Stability Profile

L-Menthyl acetate exhibits good stability in a variety of product bases, although it is
susceptible to hydrolysis under alkaline conditions.[10] Its stability across a range of pH values
is summarized in Table 3.

pH Stability Reference
3 Good (6]

3.5 Fair [6]

6 Good (6]

. Hydrolysis half-life of 133 3]

hours

9 Good [6]

10 Good [6]

11 Good [6]

14 Poor [6]

Experimental Protocols
Protocol 1: Chemical Synthesis of L-Menthyl Acetate via
Esterification
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This protocol describes the synthesis of L-Menthyl acetate from L-menthol and acetic
anhydride.

Materials:

e L-menthol

o Acetic anhydride

o Concentrated sulfuric acid (catalyst)

o Diethyl ether (solvent)

e Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

o Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)

e Heating mantle

e Magnetic stirrer

Procedure:

 In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve L-
menthol in diethyl ether.

e Slowly add acetic anhydride to the solution while stirring.

o Carefully add a few drops of concentrated sulfuric acid as a catalyst.

e Heat the mixture to reflux (approximately 60°C) and maintain for 90 minutes for optimal yield.
[14]

» After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

e Wash the organic layer sequentially with water and saturated sodium bicarbonate solution to
neutralize the excess acid.
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Wash again with water until the aqueous layer is neutral.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Remove the solvent under reduced pressure to obtain crude L-Menthyl acetate.

Purify the product by vacuum distillation.

Chemical Synthesis of L-Menthyl Acetate

Vacuum Distillation

Click to download full resolution via product page

Chemical Synthesis Workflow

Protocol 2: Enzymatic Synthesis of L-Menthyl Acetate

This protocol outlines the synthesis of L-Menthyl acetate using a lipase-catalyzed reaction
between L-menthol and an acyl donor.

Materials:

L-menthol

Vinyl acetate (acyl donor)

Immobilized lipase (e.g., Candida antarctica lipase B, Novozym 435)

Organic solvent (e.g., hexane)
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e Molecular sieves (optional, to remove byproducts)

e Shaking incubator

e Centrifuge

Procedure:

 In a screw-capped vial, dissolve L-menthol and vinyl acetate in hexane.

e Add the immobilized lipase to the reaction mixture.

« If using an acyl donor that produces water as a byproduct, add molecular sieves.
 Incubate the mixture in a shaking incubator at a controlled temperature (e.g., 40-60°C).

e Monitor the reaction progress by taking samples at regular intervals and analyzing them by
GC-MS.

» Once the reaction reaches equilibrium or the desired conversion, stop the reaction by
filtering off the immobilized enzyme.

e The enzyme can be washed with solvent and reused.
* Remove the solvent from the filtrate under reduced pressure to obtain L-Menthyl acetate.

» Further purification can be achieved by column chromatography if necessary.
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Enzymatic Synthesis Workflow
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Enzymatic Synthesis Workflow

Protocol 3: Quantification of L-Menthyl Acetate in
Essential Oils by GC-MS

This protocol details the quantitative analysis of L-Menthyl acetate in essential oil samples
using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials and Instrumentation:

» Essential oil sample

Hexane (GC grade)

Internal standard (e.g., n-alkane solution)

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for terpene analysis (e.g., HP-5MS, DB-5)

Autosampler vials
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Procedure:

o Sample Preparation: Prepare a dilution series of the essential oil in hexane. Add a known
concentration of the internal standard to each dilution.

» GC-MS Conditions:
o Injector Temperature: 250°C
o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
o Oven Temperature Program:
» [nitial temperature: 60°C, hold for 2 minutes
= Ramp to 180°C at a rate of 3°C/min
= Ramp to 280°C at a rate of 20°C/min, hold for 5 minutes

o MS Conditions:

lon Source Temperature: 230°C

Quadrupole Temperature: 150°C

lonization Mode: Electron lonization (EI) at 70 eV

Scan Range: m/z 40-400
e Analysis: Inject the prepared samples into the GC-MS system.
e Quantification:

o lIdentify the peak corresponding to L-Menthyl acetate based on its retention time and
mass spectrum.

o Create a calibration curve by plotting the ratio of the peak area of L-Menthyl acetate to
the peak area of the internal standard against the concentration of L-Menthyl acetate
standards.
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o Determine the concentration of L-Menthyl acetate in the essential oil sample from the

calibration curve.

GC-MS Analysis Workflow
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GC-MS Quantification Workflow
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Conclusion

L-Menthyl acetate is a valuable and versatile compound in flavor and fragrance research and
development. Its unique sensory properties, good stability in various formulations, and the
availability of both chemical and enzymatic synthesis routes make it a widely used ingredient.
The protocols and data presented in this document provide a comprehensive resource for
researchers and professionals working with L-Menthyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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